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Buergerinin B: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information on Buergerinin B is compiled from publicly available

data. A comprehensive experimental analysis of this compound appears to be limited in

published scientific literature. Much of the biological context is derived from studies on the

source plant, Scrophularia buergeriana, and related iridoid compounds, as direct studies on

Buergerinin B are scarce.

Introduction
Buergerinin B is an iridoid derivative isolated from the roots of Scrophularia buergeriana

Miquel, a plant used in traditional medicine. Iridoids are a class of secondary metabolites

known for a wide range of biological activities. This guide provides a summary of the known

physical and chemical properties of Buergerinin B, alongside the biological context of its

source and related compounds, to support further research and drug development efforts.

Physicochemical Properties
Quantitative experimental data for many of the physical and chemical properties of

Buergerinin B are not readily available in the surveyed literature. The following tables

summarize the available computed data.
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Table 1: Chemical Identifiers and Computed Properties
of Buergerinin B[1]

Property Value

Molecular Formula C₉H₁₄O₅

Molecular Weight 202.20 g/mol

IUPAC Name

(4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-

4,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-3-

one

CAS Number 919769-83-8

XLogP3 -1.6

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 0

Exact Mass 202.08412354

Monoisotopic Mass 202.08412354

Topological Polar Surface Area 87 Å²

Heavy Atom Count 14

Formal Charge 0

Complexity 278

Table 2: Experimental Physical Properties of Buergerinin
B

Property Value

Melting Point Data not available

Solubility Data not available

Appearance Data not available
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Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR) for

Buergerinin B are not available in the reviewed literature. The structural elucidation of

Buergerinin B would have relied on these techniques.

Biological Activity and Potential Signaling Pathways
Direct experimental evidence for the biological activity of isolated Buergerinin B is limited in

the available literature. However, extracts from its source plant, Scrophularia buergeriana, and

other isolated iridoids from this plant have demonstrated a range of biological effects,

suggesting potential areas of investigation for Buergerinin B.

Extracts of Scrophularia buergeriana have been shown to possess neuroprotective, anti-

inflammatory, and memory-improving properties. For instance, an extract of S. buergeriana was

found to attenuate neuroinflammation in BV-2 microglia cells by suppressing the

TLR4/MyD88/NF-κB and AP-1 signaling pathways. It also showed neuroprotective effects in

SH-SY5Y neuroblastoma cells. Other studies have indicated that extracts can improve memory

impairment by inhibiting apoptosis and reducing oxidative stress.

Given that Buergerinin B is an iridoid from this plant, it may contribute to these observed

effects. The NF-κB and MAPK signaling pathways are common targets for anti-inflammatory

compounds and are therefore logical starting points for investigating the mechanism of action

of Buergerinin B.

Potential Signaling Pathway Involvement
The diagram below illustrates a generalized inflammatory signaling pathway that is often

modulated by natural products with anti-inflammatory properties. This represents a potential,

though unconfirmed, mechanism for Buergerinin B.
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Plant Material
(e.g., Scrophularia buergeriana roots)

Extraction
(e.g., with methanol or ethanol)

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)
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(e.g., silica gel, Sephadex LH-20)

Further Purification
(e.g., preparative HPLC)

Isolated Buergerinin B

Structure Elucidation

Spectroscopic Analysis
(NMR, MS, IR)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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